Cas no 68401-66-1 (O-(2,2,2-Trifluoroethyl)hydroxylamine hydrochloride)

• Product Name: O-(2,2,2-Trifluoroethyl)hydroxylamine hydrochloride
• CAS No: 68401-66-1
• MF: C₂H₅ClF₃NO
• MW: 151.51541018486
• MDL: MFCD13196692
• CID: 500916
• PubChem ID: 19853822
• Update Time: 2025-10-29

O-(2,2,2-Trifluoroethyl)hydroxylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• O-(2,2,2-Trifluoroethyl)hydroxylamine hydrochloride
• 2,2,2-Trifluoroethoxyamine hydrochloride
• Hydroxylamine,O-(2,2,2-trifluoroethyl)-, hydrochloride (1:1)
• O-(2,2,2-Trifluoroethyl)-Hydroxylamine Hydrochloride
• O-(2,2,2-Trifluoroethyl)hydroxylamine HCl
• FT-0689828
• EN300-110078
• O-(2,2,2-trifluoroethyl)hydroxylamine;hydrochloride
• 68401-66-1
• AKOS015900128
• CS-0106188
• D76609
• A934816
• O-(2,2,2-Trifluoroethyl)hydroxylamine--hydrogen chloride (1/1)
• Hydroxylamine, O-(2,2,2-trifluoroethyl)-, hydrochloride
• C2H5ClF3NO
• MFCD13196692
• DTXSID80600623
• SCHEMBL1769169
• O-(2,2,2-Trifluoroethyl)hydroxylaminehydrochloride
• O-(2,2,2-trifluoroethyl)hydroxylamine,hydrochloride

• MDL： MFCD13196692
• Inchi： 1S/C2H4F3NO.ClH/c3-2(4,5)1-7-6;/h1,6H2;1H
• InChI Key： MIQJCHKNVAHUGJ-UHFFFAOYSA-N
• SMILES： Cl.FC(CON)(F)F

Computed Properties

• Exact Mass: 151.00100
• Monoisotopic Mass: 151.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 51.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Boiling Point: 112°C at 760 mmHg
• Flash Point: 21.5°C
• PSA: 35.25000
• LogP: 1.94130

Additional information on O-(2,2,2-Trifluoroethyl)hydroxylamine hydrochloride

Introduction to O-(2,2,2-Trifluoroethyl)hydroxylamine Hydrochloride (CAS No. 68401-66-1)

O-(2,2,2-Trifluoroethyl)hydroxylamine hydrochloride is a significant compound in the field of pharmaceutical chemistry and chemical biology. With the CAS number 68401-66-1, this compound has garnered attention for its unique structural properties and potential applications in drug development. The introduction of fluorine atoms into the molecular structure enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The compound is particularly noteworthy for its role in the synthesis of various pharmacologically active molecules. Its bifunctional nature, featuring both a hydroxylamine group and a trifluoroethyl moiety, allows for versatile chemical modifications. These characteristics make it an attractive candidate for use in the development of novel therapeutic agents targeting a range of diseases.

In recent years, there has been growing interest in the application of fluorinated compounds in medicinal chemistry due to their improved metabolic stability and bioavailability. O-(2,2,2-Trifluoroethyl)hydroxylamine hydrochloride exemplifies this trend, as it has been utilized in the synthesis of several promising drug candidates. For instance, researchers have explored its use in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The trifluoroethyl group imparts unique electronic properties to the molecule, influencing its interactions with biological targets. This has led to investigations into its potential as a pharmacophore in drug design. The hydroxylamine moiety, on the other hand, provides a site for further functionalization, enabling the creation of complex molecular architectures. These attributes make O-(2,2,2-Trifluoroethyl)hydroxylamine hydrochloride a versatile building block in synthetic organic chemistry.

Recent studies have also highlighted the compound's role in catalytic processes. Its ability to participate in nucleophilic substitution reactions makes it useful in cross-coupling reactions, which are fundamental to modern drug synthesis. The presence of fluorine atoms can influence reaction outcomes by affecting electronic distribution and steric hindrance. This has opened up new avenues for optimizing synthetic routes and improving yields.

The pharmaceutical industry has been particularly interested in fluorinated hydroxylamines due to their potential as prodrugs or bioisosteres. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving pharmacokinetic properties such as solubility and absorption. Bioisosteres are structural analogs that retain similar biological activity but offer improved efficacy or reduced side effects. O-(2,2,2-Trifluoroethyl)hydroxylamine hydrochloride fits well into this category, showing promise as a scaffold for developing next-generation therapeutics.

In addition to its pharmaceutical applications, this compound has found utility in materials science and agrochemical research. The unique electronic properties of fluorinated compounds can lead to novel materials with enhanced stability and functionality. Researchers have explored its use in developing advanced polymers and coatings that exhibit improved resistance to environmental factors such as UV radiation and chemical degradation.

The synthesis of O-(2,2,2-Trifluoroethyl)hydroxylamine hydrochloride involves carefully controlled reactions to ensure high purity and yield. Advanced synthetic techniques such as flow chemistry and microwave-assisted synthesis have been employed to optimize production processes. These methods not only improve efficiency but also minimize waste, aligning with green chemistry principles.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. While it is not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through the use of appropriate personal protective equipment.

The future prospects for O-(2,2,2-Trifluoroethyl)hydroxylamine hydrochloride are promising, with ongoing research exploring new applications and refining synthetic methodologies. As our understanding of fluorinated compounds continues to grow, so too will their role in pharmaceuticals and beyond. Collaborative efforts between academia and industry are essential to harnessing the full potential of this versatile compound.